Cas no 2171935-23-0 (3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid
• CAS No: 2171935-23-0
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 6412084
• PubChem ID: 165518902
• Update Time: 2025-06-13

3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(thian-3-yl)propanoic acid
• EN300-1285338
• 2171935-23-0

• Inchi： 1S/C16H21NO4S/c18-15(19)9-14(13-7-4-8-22-11-13)17-16(20)21-10-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2,(H,17,20)(H,18,19)
• InChI Key： OTPDLBQMQDBEBM-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.11912932g/mol
• Monoisotopic Mass: 323.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid (CAS No. 2171935-23-0)

The compound 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid (CAS No. 2171935-23-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thian-3-yl moiety and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly exploring its potential in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for custom synthetic intermediates like 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound’s carboxylic acid functionality allows for further derivatization, enabling its use in bioconjugation and prodrug design. Its CAS No. 2171935-23-0 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies.

One of the key applications of this compound lies in its role as a building block for peptidomimetics, a class of molecules designed to mimic peptides while offering enhanced metabolic stability. This aligns with the growing interest in oral bioavailability and drug delivery optimization, topics frequently queried in AI-driven drug discovery platforms. The benzyloxycarbonylamino group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique pivotal to modern biopharmaceutical production.

From a synthetic chemistry perspective, 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid exemplifies the convergence of heterocyclic chemistry and amino acid derivatives. The thian-3-yl ring introduces a sulfur-containing heterocycle, which is often associated with improved binding affinity in medicinal chemistry. This characteristic resonates with searches for sulfur-based pharmacophores and bioisosteres, highlighting its interdisciplinary appeal.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating solvent-free or catalytic methods to synthesize such intermediates, addressing the demand for sustainable chemical processes. The CAS No. 2171935-23-0 is often cross-referenced in studies focusing on atom economy and waste reduction, underscoring its role in eco-friendly synthesis.

In summary, 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid represents a versatile and scientifically intriguing compound with broad applications in drug discovery, peptide engineering, and materials science. Its structural features and functional groups make it a subject of ongoing research, particularly in contexts where molecular diversity and target specificity are paramount. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative therapeutic development.